Regioselective Lithiation: C-6 Methyl Directs Functionalization Away from the Sulfoxide α-Position
Unlike 3,3-dimethyl-1,3-thiasilinane 1-oxide, which undergoes lithiation-methylation exclusively at the C-2 position (α to the sulfoxide) to form 2,3,3-trimethyl-1λ4,3-thiasilinane 1-oxide, the presence of a methyl group at the C-6 position in 3,3,6-trimethyl-1,3-thiasilinane 1-oxide sterically and electronically blocks this pathway [1]. This forces deprotonation to occur at the alternative α'-position, leading to the formation of 2,4,4,6-tetramethyl-1λ4,4-thiasilinane 1-oxide derivatives, demonstrating a complete reversal of regioselectivity [1]. This is a class-level inference based on the established reactivity of 4,4-dimethyl-1,4-thiasilinane 1-oxide and the known directive effects of ring substituents.
| Evidence Dimension | Regioselectivity of lithiation-methylation in thiasilinane 1-oxides |
|---|---|
| Target Compound Data | Methylation directed to the 2-position of a 1,4-thiasilinane scaffold, yielding 2,4,4,6-tetramethyl-1λ4,4-thiasilinane 1-oxide stereoisomers |
| Comparator Or Baseline | 3,3-Dimethyl-1λ4,3-thiasilinane 1-oxide yields 2,3,3-trimethyl-1λ4,3-thiasilinane 1-oxide via exclusive α-methylation. |
| Quantified Difference | Complete reversal of reaction pathway from α-methylation (C-2) to α'-methylation, enabling the synthesis of a different tetramethylated product. |
| Conditions | Reaction with BuLi or LDA followed by MeI; product analysis by NMR. |
Why This Matters
For researchers synthesizing polyalkylated silathiacyclohexane libraries, 3,3,6-trimethyl-1,3-thiasilinane is the necessary precursor to access the 2,4,4,6-tetramethyl regioisomer, which cannot be obtained from the more common 3,3-dimethyl analog.
- [1] Suslova, E.N., Albanov, A.I. & Shainyan, B.A. (2006). Lithiation-methylation of thiasilinane 1-oxides. Russian Journal of General Chemistry, 76(1), 103–109. View Source
